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Compound of Interest

Compound Name: (Cyclobutylmethyl)(methyl)amine

Cat. No.: B1357597

In-depth Technical Guide: (Cyclobutylmethyl)
(methyl)amine

This technical guide provides a detailed overview of the core molecular properties of
(Cyclobutylmethyl)(methyl)amine, tailored for researchers, scientists, and professionals in
the field of drug development.

Molecular Identity and Properties

(Cyclobutylmethyl)(methyl)amine is a secondary amine characterized by the presence of a
cyclobutyl group and a methyl group attached to the nitrogen atom.

The fundamental molecular characteristics of (Cyclobutylmethyl)(methyl)amine are
summarized in the table below. This data is essential for a variety of applications, including
stoichiometric calculations in chemical reactions and the interpretation of analytical data.

Property Value Source
Molecular Formula C6H13N PubChem[1][2]
Molecular Weight 99.17 g/mol PubChem[1]
Monoisotopic Mass 99.104799419 Da PubChem[1]
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Experimental Protocols

The molecular weight and formula presented in this guide are computationally derived
properties. These values are calculated based on the elemental composition and isotopic

abundances.
Computational Methodology:

The molecular weight was computed by PubChem 2.2. This calculation involves summing the
atomic weights of all atoms in the molecular formula (C6H13N) using the standard atomic
weights of carbon, hydrogen, and nitrogen.

Logical Relationship Diagram

The following diagram illustrates the logical connection between the chemical name, its

corresponding molecular formula, and its calculated molecular weight.

Relationship of Chemical Properties
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Caption: Logical flow from chemical name to molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(Cyclobutylmethyl)(methyl)amine molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357597#cyclobutylmethyl-methyl-amine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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